Cas no 171809-12-4 (5-fluoro-1-methyl-1H-Indazol-3-amine)

5-fluoro-1-methyl-1H-Indazol-3-amine structure
171809-12-4 structure
Product Name:5-fluoro-1-methyl-1H-Indazol-3-amine
CAS No:171809-12-4
MF:C8H8FN3
MW:165.167624473572
MDL:MFCD09054760
CID:1072757
PubChem ID:15239649
Update Time:2025-04-20

5-fluoro-1-methyl-1H-Indazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 5-fluoro-1-methyl-1H-Indazol-3-amine
    • 3-AMINO-5-FLUORO-1-METHYLINDAZOLE
    • 5-Fluoro-1-methyl-1H-indazol-3-ylamine
    • 5-Fluoro-1Methyl-1H-Indazole-3-amine
    • 3-Amino-5-fluoro-1-methyl-1H-indazole
    • 3-Amino-5-fluoro-1-methylindazole 98%
    • SB12828
    • SY128127
    • PS-6724
    • DB-064829
    • CS-0183697
    • 3-amino-5-fluoro-1-methyl-indazole
    • AKOS005258464
    • 171809-12-4
    • 5-Fluoro-1-methyl-1H-indazol-3-ylamine, AldrichCPR
    • MFCD09054760
    • SCHEMBL9179915
    • WGA80912
    • XCPNGUIESXJDEW-UHFFFAOYSA-N
    • DTXSID30570382
    • W-206015
    • 5-fluoro-1-methylindazol-3-amine
    • MDL: MFCD09054760
    • Inchi: 1S/C8H8FN3/c1-12-7-3-2-5(9)4-6(7)8(10)11-12/h2-4H,1H3,(H2,10,11)
    • InChI Key: XCPNGUIESXJDEW-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)C(N)=NN2C

Computed Properties

  • Exact Mass: 165.07000
  • Monoisotopic Mass: 165.07022543g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 325.2±22.0 °C at 760 mmHg
  • Flash Point: 150.5±22.3 °C
  • PSA: 43.84000
  • LogP: 1.87580
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-fluoro-1-methyl-1H-Indazol-3-amine Security Information

5-fluoro-1-methyl-1H-Indazol-3-amine Pricemore >>

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5-fluoro-1-methyl-1H-Indazol-3-amine Production Method

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